Cas no 64322-13-0 (2-methyloxane-4-carbaldehyde)

2-methyloxane-4-carbaldehyde structure
2-methyloxane-4-carbaldehyde structure
Product Name:2-methyloxane-4-carbaldehyde
CAS No:64322-13-0
MF:C7H12O2
MW:128.168982505798
CID:424082
PubChem ID:12359835
Update Time:2025-04-19

2-methyloxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-4-carboxaldehyde, tetrahydro-2-methyl-
    • 2-methyloxane-4-carbaldehyde
    • 2-methyltetrahydro-2H-pyran-4-carboxaldehyde
    • 64322-13-0
    • 2-Methyltetrahydro-2H-pyran-4-carbaldehyde
    • PS-20697
    • F86302
    • Z1268606322
    • SCHEMBL14078037
    • AKOS015258161
    • CS-0232409
    • 2-methyl-4-formyltetrahydropyran
    • EN300-127134
    • DTXSID20493970
    • DB-303631
    • Inchi: 1S/C7H12O2/c1-6-4-7(5-8)2-3-9-6/h5-7H,2-4H2,1H3
    • InChI Key: NPRLTZBYFRFJBB-UHFFFAOYSA-N
    • SMILES: O1CCC(C=O)CC1C

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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2-methyloxane-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:64322-13-0)2-methyloxane-4-carbaldehyde
Order Number:A1089181
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:34
Price ($):392.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:64322-13-0)2-methyloxane-4-carbaldehyde
A1089181
Purity:99%
Quantity:1g
Price ($):392.0
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